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Compound of Interest

Compound Name: 3-Ethyl-5,5-dimethyloctane

Cat. No.: B14542326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethyl-5,5-dimethyloctane is a branched-chain alkane with the molecular formula C12H26.

[1][2][3] As a member of the hydrocarbon family, its chemical behavior is characterized by low

reactivity, a consequence of the stability of its carbon-carbon and carbon-hydrogen single

bonds. This technical guide provides a detailed overview of the known chemical and physical

properties of 3-Ethyl-5,5-dimethyloctane, outlines experimental protocols for their

determination, and presents a generalized synthetic approach. The information herein is

intended to serve as a foundational resource for researchers and professionals in chemistry

and drug development who may encounter or utilize this compound in their work.

Chemical and Physical Properties
The physicochemical properties of 3-Ethyl-5,5-dimethyloctane are summarized in the table

below. These values are critical for understanding its behavior in various chemical and

biological systems, predicting its environmental fate, and designing appropriate experimental

conditions.
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Property Value Source

Molecular Formula C12H26 [1][2][3]

Molecular Weight 170.33 g/mol [1][2][3]

CAS Registry Number 62183-71-5 [1][2]

Normal Boiling Temperature 468.15 K (195 °C)
NIST/TRC Web Thermo Tables

(WTT)

Critical Temperature 645.7 K
NIST/TRC Web Thermo Tables

(WTT)

Critical Pressure 2260 kPa
NIST/TRC Web Thermo Tables

(WTT)

Density (Liquid @ 298.15 K) 0.754 g/cm³ (Estimated)

Water Solubility Very low (Predicted)

XLogP3-AA 6.0 [1]

Rotatable Bond Count 6 [1]

Complexity 98.6 [1]

Synthesis of Branched Alkanes: A General Overview
The synthesis of specific branched alkanes like 3-Ethyl-5,5-dimethyloctane often involves the

construction of the carbon skeleton through carbon-carbon bond-forming reactions, followed by

the removal of functional groups to yield the final saturated hydrocarbon. A common and

versatile method is the Grignard reaction.

A generalized workflow for the synthesis of a branched alkane is depicted below:
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Primary Alkyl Halide
(e.g., 1-bromopropane)

Grignard Reagent
(Propylmagnesium bromide)

Ether

Magnesium (Mg)

Tertiary Alcohol
Ketone

(e.g., 5,5-dimethyl-3-hexanone)

Alkene Mixture
Elimination

Dehydration
(e.g., H2SO4, heat)

3-Ethyl-5,5-dimethyloctane
Reduction

Hydrogenation
(H2, Pd/C)

Molecular Structure
(3-Ethyl-5,5-dimethyloctane)

High Degree of Branching Weak van der Waals Forces Low Chemical Reactivity
(Stable C-C and C-H bonds)

Lower Boiling Point
(compared to linear isomer)

Low Water Solubility
(Nonpolar)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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